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Compound of Interest

Compound Name:
Dicoco dimethyl ammonium

chloride

Cat. No.: B13385482 Get Quote

Essential Safety and Handling Guide: Dicoco
Dimethyl Ammonium Chloride
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Dicoco dimethyl ammonium
chloride. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Hazard Summary
Dicoco dimethyl ammonium chloride is a hazardous substance requiring careful handling.

Its primary classifications under the Globally Harmonized System (GHS) are summarized

below.[1][2][3]
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Hazard Category GHS Classification Description

Physical Hazard Flammable Liquid

Highly flammable liquid and

vapor (H225).[1] Vapors are

heavier than air and can form

explosive mixtures.[1]

Health Hazard Acute Toxicity (Oral)
Harmful if swallowed (H302).

[1][3]

Skin Corrosion/Irritation

Causes severe skin burns and

eye damage (H314).[1][2] Brief

contact can cause irritation,

while prolonged contact may

lead to severe burns.[4]

Serious Eye Damage

Causes serious eye damage

(H314/H318).[1][2][5] Contact

can result in permanent eye

injury, including blindness.[2]

Environmental Hazard Aquatic Toxicity

Very toxic to aquatic life

(H400), with long-lasting

effects (H410).[1][3][6]

Personal Protective Equipment (PPE) Plan
Appropriate personal protective equipment is mandatory to prevent exposure. The following

table outlines the minimum required PPE.
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Body Area Required Equipment
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

Wear tightly fitting safety

goggles conforming to EN 166

(EU) or NIOSH (US). A face

shield should be worn in

addition to goggles where

splashing is a risk.[2]

Skin/Hands Chemical-Resistant Gloves

Use gloves tested according to

EN 374.[1] Check for

impermeability before use. If

reusing gloves, clean them

before removal and air them

well.[1]

Protective Clothing

Wear appropriate chemical-

resistant and fire/flame-

resistant clothing.[2][6] A lab

coat or coveralls should be

worn. Remove and wash

contaminated clothing before

reuse.[2]

Respiratory Ventilated Area / Respirator

Always handle in a well-

ventilated area with local

exhaust.[1][6] If ventilation is

inadequate or exposure limits

are exceeded, use a full-face

respirator with appropriate

cartridges.[6] In case of fire or

significant release, a self-

contained breathing apparatus

(SCBA) is required.[2][7]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential for safety.
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Step-by-Step Handling Protocol
Preparation and Engineering Controls:

Ensure an emergency shower and eyewash station are readily accessible.[2]

Work in a well-ventilated area, preferably within a chemical fume hood with good general

and local exhaust ventilation.[1]

Eliminate all ignition sources, including sparks, open flames, and hot surfaces.[1][2] Do not

smoke in the handling area.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Ground and bond all containers and receiving equipment to prevent static discharge.[1][2]

Handling the Chemical:

Don the appropriate PPE as specified in the table above.

Use only non-sparking tools when opening or handling containers.[2]

Avoid all personal contact, including inhalation of mists or vapors.[8] Do not breathe dust,

fumes, or spray.[1][6]

When diluting, always add the chemical to water slowly, never the other way around.[8]

Practice good industrial hygiene: wash hands thoroughly after handling and before eating,

drinking, or smoking.[1][2] Remove contaminated clothing immediately.[3]

Storage:

Store in a cool, dry, well-ventilated, and locked-up area.[2][6]

Keep the container tightly closed and protected from sunlight.[1][2]

Store away from incompatible materials and sources of heat or ignition.[2]
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Emergency and Disposal Plan
Spill Response:

Evacuate personnel and ensure the area is well-ventilated.

Remove all sources of ignition immediately.[2]

Wearing full PPE, contain the spill by covering drains and using a non-combustible

absorbent material like sand, earth, or vermiculite.[8]

Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled

container for disposal.[2][8]

Do not allow the spill to enter drains, surface water, or ground water.[1] If contamination of

waterways occurs, notify emergency services.[8]

First Aid Measures:

If on Skin (or hair): Immediately take off all contaminated clothing. Rinse skin with plenty of

water or shower for several minutes.[2][3] Immediately call a poison center or doctor.[2]

If in Eyes: Rinse cautiously with water for several minutes.[2] Remove contact lenses if

present and easy to do so. Continue rinsing.[2] Immediately call a poison center or doctor.

[3]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[2][6]

Call a poison center or doctor if you feel unwell.[4]

If Swallowed: Rinse mouth. Do NOT induce vomiting.[2][3] Call a poison center or doctor if

you feel unwell.[3]

Disposal Protocol:

Disposal of Dicoco dimethyl ammonium chloride and its containers must be handled as

hazardous waste.
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All disposal activities must be in strict accordance with all applicable local, regional,

national, and international regulations.[2][4]

Dispose of the substance and contaminated materials at a properly permitted and

approved waste disposal facility.[3][4]

Contaminated packaging should be treated as unused product and disposed of

accordingly.[9]

Routine Operations

Contingency & Disposal

1. Preparation
- Verify Ventilation

- Check Safety Equipment
- Remove Ignition Sources

2. Safe Handling
- Wear Full PPE

- Ground Equipment
- Avoid Contact & Inhalation

3. Secure Storage
- Cool, Dry, Ventilated Area
- Tightly Closed Container

- Store Locked Up

Spill or Release

4. Waste Collection
- Collect in Labeled,

  Approved Containers

5. Final Disposal
- Follow All Regulations
- Use Approved Facility

Emergency Spill Response
- Evacuate & Ventilate

- Contain & Absorb
- Collect for Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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